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Introduction to PACSIN Proteins and their SH3
Domains
The Protein Kinase C and Casein Kinase Substrate in Neurons (PACSIN) family, also known as

syndapins, are crucial adapter proteins involved in a variety of cellular processes. In mammals,

this family consists of three isoforms: PACSIN1 (syndapin I), PACSIN2 (syndapin II), and

PACSIN3 (syndapin III). These proteins are characterized by a conserved domain architecture,

featuring an N-terminal F-BAR (Fes/CIP4 Homology-Bin/Amphiphysin/Rvs) domain, a central

variable region, and a C-terminal SH3 (Src Homology 3) domain.

The F-BAR domain is responsible for sensing and inducing membrane curvature, playing a vital

role in processes like endocytosis and vesicle formation. The C-terminal SH3 domain, the focus

of this guide, is a protein-protein interaction module that typically binds to proline-rich motifs on

target proteins. This interaction is fundamental to the function of PACSINs, allowing them to

recruit various proteins to specific cellular locations and thereby orchestrate complex signaling

and trafficking events. Understanding the binding partners of the PACSIN SH3 domains is key

to elucidating their roles in cellular physiology and pathology.
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The SH3 domains of all three PACSIN isoforms have been shown to interact with a range of

proteins, primarily involved in endocytosis, cytoskeletal regulation, and vesicle trafficking. While

all three isoforms share some common binding partners, there are also specific interactors for

each, reflecting their distinct and overlapping functions.

Table 1: PACSIN 1 (Syndapin I) SH3 Domain Binding
Partners

Binding Partner Function Quantitative Data (Kd)

Dynamin-1
GTPase involved in vesicle

scission
Not available

Synaptojanin 1
Phosphatase in synaptic

vesicle recycling
Not available

N-WASP Actin polymerization regulator Not available

Synapsin I Synaptic vesicle clustering Not available

mSos1
Guanine nucleotide exchange

factor
Not available

Table 2: PACSIN 2 (Syndapin II) SH3 Domain Binding
Partners
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Binding Partner Function Quantitative Data (Kd)

Dynamin
GTPase involved in vesicle

scission
Not available

Synaptojanin 1
Phosphatase in synaptic

vesicle recycling
Not available

N-WASP Actin polymerization regulator Not available

ADAM13
A disintegrin and

metalloprotease
Not available

Cobll1 Cordon-bleu protein-like 1 25.8 nM[1]

SH3BP1 SH3 domain-binding protein 1 2.2 µM[1]

AP-3 Adaptor protein complex 3 Not available

mSos1
Guanine nucleotide exchange

factor
Not available

Table 3: PACSIN 3 (Syndapin III) SH3 Domain Binding
Partners

Binding Partner Function Quantitative Data (Kd)

Dynamin
GTPase involved in vesicle

scission
Not available

Synaptojanin 1
Phosphatase in synaptic

vesicle recycling
Not available

N-WASP Actin polymerization regulator Not available

ADAM12
A disintegrin and

metalloprotease
Not available
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The interactions mediated by the PACSIN SH3 domains are central to several critical cellular

pathways. The following diagrams, generated using Graphviz, illustrate these relationships and

the workflows of key experimental techniques used to identify them.
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Endocytosis & Cytoskeletal Remodeling
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GST Pull-Down Assay Workflow
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Co-Immunoprecipitation Workflow
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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